Cas no 2118332-08-2 (2-Fluoro-6-(trifluoromethyl)benzoic Anhydride)
2118332-08-2 structure
Product Name:2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
CAS No:2118332-08-2
MF:C16H6F8O3
MW:398.20427274704
MDL:MFCD31618141
CID:3044474
PubChem ID:354335756
Update Time:2024-11-04
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
- FTFBA
- Benzoic acid, 2-fluoro-6-(trifluoromethyl)-, 1,1'-anhydride
- 2118332-08-2
- 2-fluoro-6-(trifluoromethyl)benzoyl 2-fluoro-6-(trifluoromethyl)benzoate
- WBQMFZFVXXISMA-UHFFFAOYSA-N
- F1184
- [2-fluoro-6-(trifluoromethyl)benzoyl] 2-fluoro-6-(trifluoromethyl)benzoate
- T72072
- MFCD31618141
- SCHEMBL26657525
-
- MDL: MFCD31618141
- Inchi: 1S/C16H6F8O3/c17-9-5-1-3-7(15(19,20)21)11(9)13(25)27-14(26)12-8(16(22,23)24)4-2-6-10(12)18/h1-6H
- InChI Key: WBQMFZFVXXISMA-UHFFFAOYSA-N
- SMILES: C(OC(=O)C1=C(C(F)(F)F)C=CC=C1F)(=O)C1=C(C(F)(F)F)C=CC=C1F
Computed Properties
- Exact Mass: 398.01891935g/mol
- Monoisotopic Mass: 398.01891935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 75.0 to 79.0 deg-C
- Boiling Point: 404.1±45.0 °C at 760 mmHg
- Flash Point: 191.3±23.6 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H315+H319
- Storage Condition:4° CStore…,-4℃Store…Better
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB550107-1 g |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride; . |
2118332-08-2 | 1g |
€114.60 | 2023-07-11 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F1184-1G |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride |
2118332-08-2 | >98.0%(GC) | 1g |
¥730.00 | 2023-09-08 | |
| eNovation Chemicals LLC | Y1261944-1g |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride |
2118332-08-2 | 98% | 1g |
$190 | 2024-06-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F870504-200mg |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride |
2118332-08-2 | 98% | 200mg |
284.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F1184-1g |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride |
2118332-08-2 | 98.0%(GC) | 1g |
¥790.0 | 2022-06-09 | |
| abcr | AB550107-1g |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride; . |
2118332-08-2 | 1g |
€106.80 | 2025-02-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1451556-100mg |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride |
2118332-08-2 | 98% | 100mg |
¥157.00 | 2023-11-21 | |
| Aaron | AR00IN6P-250mg |
2-Fluoro-6-(trifluoromethyl)benzoic anhydride |
2118332-08-2 | 98% | 250mg |
$37.00 | 2025-02-12 | |
| Aaron | AR00IN6P-1g |
2-Fluoro-6-(trifluoromethyl)benzoic anhydride |
2118332-08-2 | 98% | 1g |
$120.00 | 2025-02-12 | |
| Aaron | AR00IN6P-5g |
2-Fluoro-6-(trifluoromethyl)benzoic anhydride |
2118332-08-2 | 98% | 5g |
$353.00 | 2025-02-12 |
2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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